Cas no 17008-69-4 (Pseudobufarenogin)
Pseudobufarenogin structure
Product Name:Pseudobufarenogin
Pseudobufarenogin Chemical and Physical Properties
Names and Identifiers
-
- Bufa-20,22-dienolide,3,12,14-trihydroxy-11-oxo-, (3b,5b,12a)-
- 5-[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-11-oxo-2,3,4,5,6,7,8,9,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pyran-2-one
- Pseudobufarenogin
- ψ-Bufarenogin
- Bufalin 3-suberylarginate
- Bufalitoxin
- Bufarenogin
- Pseudobufarenogenin
- pseudo-Bufarenogenin
- 3β,12α,14-Trihydroxy-11-oxo-5β-bufa-20,22-dienolide
- psi-Bufarenogin
- 9125AF
- 5-beta-Buf
- Bufa-20,22-dienolide, 3,12,14-trihydroxy-11-oxo-, (3beta,5beta,12alpha)-
- AC-34857
- DTXSID601317654
- 5-beta-Bufa-20,22-dienolide, 3-beta,12-alpha,14-trihydroxy-11-oxo-
- (3-beta,5-beta,12-alpha)-11-Oxo-3,12,14-trihydroxybufa-20,22-dienolide
- 5beta-Bufa-20,22-dienolide, 3beta,12alpha,14-trihydroxy-11-oxo-
- SCHEMBL21578186
- (3beta,5beta,12alpha)-3,12,14-Trihydroxy-11-oxobufa-20,22-dienolide
- Bufa-20,22-dienolide, 11-oxo-3,12,14-trihydroxy-, (3-beta,5-beta,12-alpha)-
- HY-N0879
- 5-beta-Bufa-20,22-dienolide, 3-beta,12-alpha,14-trihydroxy-11-oxo-(8CI)
- 5-((3S,5R,8R,9S,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-11-oxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2H-pyran-2-one
- 17008-69-4
- 5-[(1R,3aS,3bR,5aR,7S,9aS,9bS,11R,11aS)-3a,7,11-trihydroxy-9a,11a-dimethyl-10-oxo-dodecahydro-1H-cyclopenta[a]phenanthren-1-yl]pyran-2-one
- CS-3696
- DA-66982
- I-Bufarenogin
- 1ST162359
- 11-oxo-3beta,12alpha,14beta-trihydroxy-5beta-bufa-20,22-dienolide
- G2C8C6T2N2
-
- Inchi: 1S/C24H32O6/c1-22-9-7-15(25)11-14(22)4-5-17-19(22)20(27)21(28)23(2)16(8-10-24(17,23)29)13-3-6-18(26)30-12-13/h3,6,12,14-17,19,21,25,28-29H,4-5,7-11H2,1-2H3/t14-,15+,16-,17-,19-,21+,22+,23+,24+/m1/s1
- InChI Key: SOGONHOGEFLVPE-BHZHDSHXSA-N
- SMILES: O([H])[C@]12C([H])([H])C([H])([H])[C@]([H])(C3=C([H])OC(C([H])=C3[H])=O)[C@@]1(C([H])([H])[H])[C@]([H])(C([C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21[H])O[H])=O)O[H]
Computed Properties
- Exact Mass: 416.22000
- Monoisotopic Mass: 416.219889
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 1
- Complexity: 847
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104
- Molecular Weight: 416.5
- XLogP3: 1.7
Experimental Properties
- Color/Form: Powder
- Density: 1.349±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 635.8°C at 760 mmHg
- Flash Point: 218.7°C
- Refractive Index: 1.621
- Solubility: Slightly soluble (1.4 g/l) (25 º C),
- PSA: 107.97000
- LogP: 2.39170
- Vapor Pressure: 0.0±4.2 mmHg at 25°C
Pseudobufarenogin Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Pseudobufarenogin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0879-5mg |
Pseudobufarenogin |
17008-69-4 | 99.69% | 5mg |
¥1500 | 2024-04-19 | |
| DC Chemicals | DCS-068-20 mg |
Bufarenogin |
17008-69-4 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-03-01 | |
| MedChemExpress | HY-N0879-10mM*1mLinDMSO |
Pseudobufarenogin |
17008-69-4 | 99.69% | 10mM*1mLinDMSO |
¥6435 | 2023-07-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P881521-5mg |
Pseudobufarenogin |
17008-69-4 | 98% | 5mg |
¥5,001.30 | 2022-01-13 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0065-1 mg |
Pseudobufarenogin |
17008-69-4 | 99.34% | 1mg |
¥2587.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0065-5 mg |
Pseudobufarenogin |
17008-69-4 | 99.34% | 5mg |
¥5265.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0065-10 mg |
Pseudobufarenogin |
17008-69-4 | 99.34% | 10mg |
¥7898.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0065-25 mg |
Pseudobufarenogin |
17008-69-4 | 99.34% | 25mg |
¥14216.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0065-50 mg |
Pseudobufarenogin |
17008-69-4 | 99.34% | 50mg |
¥21324.00 | 2022-02-28 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3331-20mg |
Pseudobufarenogin |
17008-69-4 | 98% | 20mg |
$296 | 2023-09-20 |
Pseudobufarenogin Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives
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